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Compound of Interest

Compound Name: Hexazinone

Cat. No.: B1673222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physicochemical

properties of the broad-spectrum herbicide, Hexazinone. The information presented herein is

curated for researchers, scientists, and professionals in drug development, offering detailed

data, experimental methodologies, and visual representations of key processes to support

advanced research and development activities.

Chemical Identity
Hexazinone, a member of the triazine class of herbicides, is chemically known as 3-

cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione[1][2][3]. Its fundamental

chemical details are summarized below.
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Identifier Value

IUPAC Name
3-cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-

triazine-2,4-dione[1]

CAS Number 51235-04-2[1]

Molecular Formula C₁₂H₂₀N₄O₂

Molecular Weight 252.31 g/mol

Canonical SMILES CN(C)C1=NC(=O)N(C2CCCCC2)C(=O)N1C

InChI Key CAWXEEYDBZRFPE-UHFFFAOYSA-N

Physicochemical Properties
Hexazinone is a colorless, odorless crystalline solid at room temperature. A comprehensive

summary of its key physicochemical properties is presented in the following tables. These

properties are crucial for understanding its environmental fate, transport, and biological

interactions.

Table 2.1: General Physical and Chemical Properties
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Property Value Temperature (°C) Reference

Melting Point 115-119 °C

117.2 °C

116 °C

Boiling Point Decomposes

Density 1.25 g/cm³

Vapor Pressure 2.25 x 10⁻⁷ mm Hg 25

1.9 x 10⁻⁷ mmHg 25

0.03 mPa 20

Henry's Law Constant
2.3 x 10⁻¹²

atm·m³/mol
25 (estimated)

2 x 10⁻¹² atm·m³/mol 25

pKa 2.2 (amine) 25

Table 2.2: Solubility and Partitioning Behavior
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Property Value Temperature (°C) Reference

Water Solubility 3.3 x 10⁴ mg/L 25

29,800 mg/L (ppm) 25

33,000 mg/L 25

Octanol-Water

Partition Coefficient

(log Kow)

1.85

1.95 25

1.17 20

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

10 - 54

54

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

Hexazinone, based on internationally recognized guidelines.

Determination of Water Solubility (OECD Guideline 105)
The water solubility of Hexazinone can be determined using either the Column Elution Method

or the Flask Method, depending on the expected solubility. Given Hexazinone's high solubility,

the Flask Method is appropriate.

Principle: A supersaturated solution of Hexazinone in water is prepared and allowed to

equilibrate. The concentration of Hexazinone in the saturated aqueous solution is then

determined analytically.

Apparatus:

Constant temperature bath (25 ± 0.5 °C)
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Glass flasks with stoppers

Magnetic stirrer and stir bars

Centrifuge

Analytical instrument (e.g., High-Performance Liquid Chromatography - HPLC)

Procedure:

Add an excess amount of crystalline Hexazinone to a glass flask containing deionized water.

Place the flask in a constant temperature bath at 25 °C and stir the mixture for a sufficient

time to reach equilibrium (e.g., 24-48 hours).

After equilibration, stop stirring and allow the undissolved solid to settle.

To separate the aqueous phase from the undissolved solid, centrifuge the sample at a high

speed.

Carefully withdraw an aliquot of the clear supernatant.

Analyze the concentration of Hexazinone in the aliquot using a validated HPLC method.

Repeat the determination at least twice.

Determination of Vapor Pressure (OECD Guideline 104)
For substances with low vapor pressure like Hexazinone, the Gas Saturation Method is a

suitable technique.

Principle: A stream of inert gas is passed through or over the substance at a known flow rate,

becoming saturated with its vapor. The amount of substance transported by the gas is

determined, and the vapor pressure is calculated.

Apparatus:

Constant temperature bath
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Saturation column containing Hexazinone coated on an inert support

Inert gas supply (e.g., nitrogen) with flow control

Trapping system (e.g., sorbent tubes)

Analytical instrument (e.g., Gas Chromatography - GC)

Procedure:

Pack a column with an inert support material (e.g., glass beads) coated with Hexazinone.

Place the column in a constant temperature bath.

Pass a slow, controlled stream of dry nitrogen gas through the column.

The gas, now saturated with Hexazinone vapor, is passed through a trapping system to

collect the volatilized herbicide.

After a known volume of gas has passed through the system, the amount of Hexazinone in

the trap is quantified using GC.

The vapor pressure is calculated from the mass of Hexazinone collected, the volume of gas

passed, and the temperature.

Determination of Octanol-Water Partition Coefficient
(Kow) (OECD Guideline 107)
The Shake-Flask method is a classical approach for determining the octanol-water partition

coefficient for compounds with log Kow values in the range of Hexazinone.

Principle: The compound is dissolved in a two-phase system of n-octanol and water. After

equilibration, the concentration of the compound in each phase is measured to determine the

partition coefficient.

Apparatus:

Glass separatory funnels with stoppers
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Mechanical shaker

Centrifuge

Analytical instrument (e.g., HPLC)

Procedure:

Prepare mutually saturated solutions of n-octanol and water.

Dissolve a known amount of Hexazinone in either the n-octanol or water phase.

Place a known volume of the Hexazinone solution and the other phase into a separatory

funnel.

Shake the funnel for a predetermined time (e.g., 24 hours) in a constant temperature

environment to allow for partitioning equilibrium.

After shaking, centrifuge the funnel to ensure complete separation of the two phases.

Carefully sample both the n-octanol and water phases.

Determine the concentration of Hexazinone in each phase using HPLC.

The Kow is calculated as the ratio of the concentration in the n-octanol phase to the

concentration in the aqueous phase.

Degradation and Mechanism of Action
Environmental Degradation
Hexazinone is subject to both photodegradation and microbial degradation in the environment.

The major degradation route involves demethylation and hydroxylation of the cyclohexyl ring.

Caption: Simplified degradation pathway of Hexazinone.

Mechanism of Action
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Hexazinone is a systemic herbicide that inhibits photosynthesis. It is absorbed by the roots and

leaves and translocated to the chloroplasts, where it blocks electron transport in Photosystem II

(PSII).

Chloroplast

Photosystem II (PSII)

Electron Transport Chain

Blocks Electron Transport

Hexazinone binds
to D1 protein

Photosynthesis Inhibition of Photosynthesis

Hexazinone Absorption
(Roots and Foliage)

Translocation to Chloroplasts

Plant Death

Click to download full resolution via product page

Caption: Mechanism of action of Hexazinone in inhibiting photosynthesis.

Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described in

Section 3.
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Caption: Workflow for determining water solubility.
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Caption: Workflow for determining the octanol-water partition coefficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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